Cas no 16968-18-6 (1,3-Propanediamine,N1-(3-aminopropyl)-N3-methyl-)
16968-18-6 structure
Product Name:1,3-Propanediamine,N1-(3-aminopropyl)-N3-methyl-
1,3-Propanediamine,N1-(3-aminopropyl)-N3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine,N1-(3-aminopropyl)-N3-methyl-
- N-(3-Aminopropyl)-N'-methylpropane-1,3-diamine
- N-(3-AMINO-PROPYL)-N′-METHYL-PROPANE-1,3-DIAMINE
- N'-[3-(methylamino)propyl]propane-1,3-diamine
- Einecs 241-042-1
- 16968-18-6
- 1,5,9-triazadecane
- N1-(3-Aminopropyl)-N3-methyl-1,3-propanediamine
- 1,3-Propanediamine, N-(3-aminopropyl)-N'-methyl-
- 1,3-Propanediamine, N1-(3-aminopropyl)-N3-methyl-
- NS00025565
- SCHEMBL1272622
- N-(3-Aminopropyl)-N/'-methylpropane-1,3-diamine
- W-110448
- AKOS006342178
- R9M9Y9Q3C7
- DTXSID00168735
-
- Inchi: 1S/C7H19N3/c1-9-5-3-7-10-6-2-4-8/h9-10H,2-8H2,1H3
- InChI Key: RUFPEZGNIWGNQW-UHFFFAOYSA-N
- SMILES: N(CCCN)CCCNC
Computed Properties
- Exact Mass: 145.15807
- Monoisotopic Mass: 145.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 7
- Complexity: 56.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 0.878
- Boiling Point: 240°Cat760mmHg
- Flash Point: 113.2°C
- Refractive Index: 1.458
- PSA: 50.08
1,3-Propanediamine,N1-(3-aminopropyl)-N3-methyl- Related Literature
-
Luká? Pogány,Ján Moncol,Ján Pavlik,Ivan ?alitro? New J. Chem. 2017 41 5904
-
Luká? Pogány,Barbora Brachňaková,Petra Masárová,Ján Moncol,Ján Pavlik,Miroslav Gál,Milan Mazúr,Radovan Herchel,Ivan Nemec,Ivan ?alitro? New J. Chem. 2019 43 13916
16968-18-6 (1,3-Propanediamine,N1-(3-aminopropyl)-N3-methyl-) Related Products
- 61791-55-7(Amines, N-tallow alkyltrimethylenedi-)
- 10563-23-2(N-Ethylpropylenediamine)
- 294-80-4(1,5,9-Triazacyclododecane)
- 23764-31-0((3-aminopropyl)(propyl)amine)
- 20193-20-8(N-Ethylpropylamine)
- 6291-84-5(N-Methyl-1,3-propanediamine)
- 5687-07-0(1,5-diazocane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent